343-93-1

1-(6-fluoro-1H-indol-3-yl)-N,N-dimethylmethanamine

In Stock

• CAS RN:
• 343-93-1

• Formula:
• C11H13FN2

• InChI:
• InChI=1S/C11H13FN2/c1-14(2)7-8-6-13-11-5-9(12)3-4-10(8)11/h3-6,13H,7H2,1-2H3

• InChIKey:
• PAAOUYLDLVHKKR-UHFFFAOYSA-N

• 1-(6-fluoro-1H-indol-3-yl)-N,N-dimethylmethanamine is a useful research compound. Its molecular formula is C11H13FN2 and its molecular weight is 192.23 g/mol. The purity is usually 95%.

4-Carbamoylphthalimide

• CAS RN:
• 21343-93-1

• Formula:
• C9H6N2O3

• InChI:
• InChI=1S/C9H6N2O3/c10-7(12)4-1-2-5-6(3-4)9(14)11-8(5)13/h1-3H,(H2,10,12)(H,11,13,14)

• InChIKey:
• HWUDVZCMZSHYQZ-UHFFFAOYSA-N

• 4-Carbamoylphthalimide is a useful research compound. Its molecular formula is C9H6N2O3 and its molecular weight is 190.16 g/mol. The purity is usually 95%.

Ethyl 4-((4-ethoxy-3-methoxyphenyl)(6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 869343-93-1

• Formula:
• C22H29N5O5S

• InChI:
• InChI=1S/C22H29N5O5S/c1-5-31-16-8-7-15(13-17(16)30-4)18(19-20(28)27-21(33-19)23-14(3)24-27)25-9-11-26(12-10-25)22(29)32-6-2/h7-8,13,18,28H,5-6,9-12H2,1-4H3

• InChIKey:
• PRVDOOAYNWOXHW-UHFFFAOYSA-N

• Ethyl 4-((4-ethoxy-3-methoxyphenyl)(6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C22H29N5O5S and its molecular weight is 475.56. The purity is usually 95%.

2-amino-N-(4-bromophenyl)-3-(4-nitrobenzoyl)indolizine-1-carboxamide

In Stock

• CAS RN:
• 903343-93-1

• Formula:
• C22H15BrN4O4

• InChI:
• InChI=1S/C22H15BrN4O4/c23-14-6-8-15(9-7-14)25-22(29)18-17-3-1-2-12-26(17)20(19(18)24)21(28)13-4-10-16(11-5-13)27(30)31/h1-12H,24H2,(H,25,29)

• InChIKey:
• AZXPEBGRZSZDPB-UHFFFAOYSA-N

• 2-amino-N-(4-bromophenyl)-3-(4-nitrobenzoyl)indolizine-1-carboxamide is a useful research compound. Its molecular formula is C22H15BrN4O4 and its molecular weight is 479.29. The purity is usually 95%.

4-[(1E)-2-Methyl-1,3-butadien-1-yl]pyridine

• CAS RN:
• 144343-93-1

• Formula:
• C10H11N

• InChI:
• InChI=1S/C10H11N/c1-3-9(2)8-10-4-6-11-7-5-10/h3-8H,1H2,2H3/b9-8+

• InChIKey:
• QQVNSGRPKSVMPH-CMDGGOBGSA-N

• 4-[(1E)-2-Methyl-1,3-butadien-1-yl]pyridine, also known as 4-[(1E)-2-Methyl-1,3-butadien-1-yl]pyridine, is a useful research compound. Its molecular formula is C10H11N and its molecular weight is 145.205. The purity is usually 95%.